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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Bisphenol C (BPC),

specifically 1,1-dichloro-2,2-bis(p-hydroxyphenyl)ethylene, in the synthesis of various polymers.

The unique chemical structure of this monomer, containing a dichlorovinylidene group, imparts

exceptional properties to the resulting polymers, most notably inherent fire resistance. While

direct applications in drug delivery are still an emerging area of research, the biocompatibility

and tunable properties of polymers like polycarbonates and epoxy resins make BPC-derived

polymers of potential interest for medical devices and specialized applications. Polycarbonates,

for instance, are utilized in casings for biomedical products.

This document outlines the synthesis of two major classes of polymers derived from Bisphenol
C: Epoxy Resins and Polycarbonates. It includes detailed experimental protocols, tabulated

quantitative data for easy comparison, and graphical representations of the synthesis

workflows.

Synthesis of Bisphenol C-Based Epoxy Resins
Bisphenol C can be used to synthesize epoxy resins with high purity.[1] The general method

involves the reaction of Bisphenol C with an excess of epichlorohydrin in the presence of a

catalyst, followed by dehydrochlorination with a strong base like sodium hydroxide.[1][2] The

resulting Bisphenol C diglycidyl ether (BCPDGE) can then be cured to form a cross-linked

thermoset polymer.
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Experimental Protocol: Synthesis of Bisphenol C Epoxy
Resin
This protocol is based on a typical laboratory-scale synthesis.

Materials:

Bisphenol C (1,1-dichloro-2,2-bis(p-hydroxyphenyl)ethylene)

Epichlorohydrin

Quaternary ammonium salt (e.g., tetramethylammonium chloride) as a catalyst

Sodium hydroxide (NaOH)

Benzene (or another suitable organic solvent)

Distilled water

Silver nitrate (AgNO₃) solution (for testing for chloride ions)

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Thermometer

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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Initial Reaction:

In a three-necked flask equipped with a mechanical stirrer, thermometer, and reflux

condenser, add Bisphenol C, epichlorohydrin, and a quaternary ammonium salt. The

molar ratio of Bisphenol C to epichlorohydrin can be varied to control the molecular

weight of the resulting epoxy resin. A typical ratio is in the range of 1:3 to 1:10.

Heat the mixture to a temperature between 70°C and 120°C with constant stirring.[1]

Maintain the reaction for 2 to 9 hours.[1]

After the reaction is complete, remove the unreacted epichlorohydrin by distillation under

reduced pressure.[1]

Dehydrochlorination:

Cool the reaction mixture to room temperature.

Add benzene (as a solvent) and an aqueous solution of NaOH under stirring. The

concentration of the NaOH solution is typically between 30-60 wt%.[1]

Heat the mixture to 60-80°C and maintain for 2 to 9 hours to complete the

dehydrochlorination reaction.[1]

Purification:

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the organic layer repeatedly with distilled water until the aqueous layer is free of

chloride ions (tested with AgNO₃ solution).[1]

Remove the benzene solvent by distillation under reduced pressure.[1]

Dry the resulting crude product in an oven at 75-85°C to obtain the Bisphenol C epoxy

resin.[1]
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Quantitative Data for Bisphenol C Epoxy Resin
Synthesis

Parameter Example 1[1] Example 2[1]

Reactants

Bisphenol C 0.3 mol 0.7 mol

Epichlorohydrin 9 mol 10 mol

Quaternary Ammonium Salt 0.003 mol 0.02 mol

NaOH
0.5 mol (in 30 wt% aq.

solution)

3.0 mol (in 50 wt% aq.

solution)

Benzene 9 mol 10 mol

Reaction Conditions

Initial Reaction Temperature 105°C 105°C

Initial Reaction Time 9 hours 6 hours

Dehydrochlorination Temp. 60°C 80°C

Dehydrochlorination Time 3 hours 8 hours

Results

Product Yield 89.6% 85.6%

Experimental Workflow for Bisphenol C Epoxy Resin
Synthesis
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Workflow for Bisphenol C Epoxy Resin Synthesis

Initial Reaction

Dehydrochlorination

Purification

Bisphenol C + Epichlorohydrin + Catalyst

Heat (70-120°C) for 2-9 hours

Vacuum Distillation to remove excess Epichlorohydrin

Add Benzene and NaOH solution

Heat (60-80°C) for 2-9 hours

Wash with water until Cl⁻ free

Vacuum Distillation to remove Benzene

Dry at 75-85°C

Bisphenol C Epoxy Resin
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Workflow for Bisphenol C Polycarbonate Synthesis via Transesterification

Reactor Setup

Melt Polycondensation

Product Recovery

Charge BPC, DPC, and Catalyst

Purge with Nitrogen

Heat to 150-220°C to melt and initiate reaction

Phenol distills off

Gradually apply vacuum and increase temperature to 250-280°C

Remove phenol under high vacuum

Extrude molten polymer

Cool and pelletize

Bisphenol C Polycarbonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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